![molecular formula C13H21NO B1465672 (Butan-2-yl)[2-(2-methoxyphenyl)ethyl]amine CAS No. 1184552-34-8](/img/structure/B1465672.png)
(Butan-2-yl)[2-(2-methoxyphenyl)ethyl]amine
Overview
Description
“(Butan-2-yl)[2-(2-methoxyphenyl)ethyl]amine” is a chemical compound . It is used as a precursor for the synthesis of other organic compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(Butan-2-yl)[2-(2-methoxyphenyl)ethyl]amine” such as melting point, boiling point, density, molecular formula, and molecular weight can be determined using various analytical techniques .Scientific Research Applications
Chemical Synthesis and Reactivity
This compound and its derivatives are actively studied for their reactivity and potential in synthesizing complex molecules. For example, reactions involving similar structures have led to the formation of various amides and esters, demonstrating the compound's utility in synthetic organic chemistry. Such reactions are fundamental in developing new materials, pharmaceuticals, and chemicals with specific properties (Novakov et al., 2017).
Applications in Materials Science
Derivatives of this compound have found applications in materials science, particularly in the development of organic solar cells. Studies have shown that amine-based, alcohol-soluble fullerenes derived from similar compounds can enhance electron mobility in polymer solar cells, indicating their potential use in improving solar cell efficiency (Lv et al., 2014).
Pharmaceutical Research
In pharmaceutical research, the structure and reactivity of this compound are explored for synthesizing new drug molecules. For example, the synthesis of various amides and diamides based on similar chemical structures has been investigated for their potential antimicrobial activities. This research contributes to the discovery of new therapeutic agents (Wardkhan et al., 2008).
Analytical Chemistry
The compound and its derivatives are also subjects of analytical studies, where their properties are analyzed to develop new analytical methods. For instance, research into the synthesis and high-performance liquid chromatography analysis of related compounds assists in creating standard reference materials and advances the application of analytical methods in ensuring food safety and human health (Wang et al., 2017).
properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]butan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO/c1-4-11(2)14-10-9-12-7-5-6-8-13(12)15-3/h5-8,11,14H,4,9-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYGJLBDVCSEVAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCCC1=CC=CC=C1OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Butan-2-yl)[2-(2-methoxyphenyl)ethyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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